Cas no 2228226-70-6 (tert-butyl N-2-(4-hydroxy-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(4-hydroxy-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228226-70-6
• MF: C₁₅H₂₀N₂O₆
• MW: 324.329104423523
• CID: 5993417
• PubChem ID: 165525119
• Update Time: 2025-06-10

tert-butyl N-2-(4-hydroxy-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-hydroxy-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate
• 2228226-70-6
• EN300-1901327
• tert-butyl N-[2-(4-hydroxy-3-nitrophenyl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C15H20N2O6/c1-14(2,3)23-13(20)16(5)15(4,9-18)10-6-7-12(19)11(8-10)17(21)22/h6-9,19H,1-5H3
• InChI Key： LHQVWNATFNKONP-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CC(=C(C=1)[N+](=O)[O-])O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 324.13213636g/mol
• Monoisotopic Mass: 324.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 113Ų

Additional information on tert-butyl N-2-(4-hydroxy-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-2-(4-hydroxy-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228226-70-6)

The compound tert-butyl N-2-(4-hydroxy-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No. 2228226-70-6) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a nitrophenyl group and a tert-butyl carbamate moiety, makes it a valuable intermediate in the synthesis of complex molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key features of tert-butyl N-2-(4-hydroxy-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate is its nitrophenyl group, which is known for its electron-withdrawing properties. This characteristic is crucial in medicinal chemistry, as it can influence the binding affinity and stability of potential drug candidates. The compound's tert-butyl group also enhances its solubility in organic solvents, facilitating its use in various synthetic protocols. These attributes have sparked interest in its potential role in addressing current challenges in drug delivery systems and targeted therapies.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-(4-hydroxy-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate has grown significantly, driven by advancements in precision medicine and personalized therapeutics. The compound's ability to serve as a building block for more complex structures aligns with the industry's focus on small-molecule drugs and bioconjugation. Additionally, its nitro and hydroxy functional groups offer versatile sites for further chemical modifications, making it a favorite among synthetic chemists.

The synthesis and characterization of tert-butyl N-2-(4-hydroxy-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate have been subjects of academic and industrial research. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to ensure its purity and structural integrity. These analytical methods are critical for meeting the stringent requirements of pharmaceutical-grade compounds, particularly in the context of Good Manufacturing Practices (GMP).

Another area of interest is the compound's potential role in green chemistry initiatives. Researchers are exploring eco-friendly synthetic routes to produce tert-butyl N-2-(4-hydroxy-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate with minimal environmental impact. This aligns with the global push toward sustainable chemical processes and the reduction of hazardous waste. The compound's stability under various conditions also makes it a candidate for long-term storage and large-scale production.

From a commercial perspective, tert-butyl N-2-(4-hydroxy-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the growing demand from research institutions and pharmaceutical companies. Its CAS No. 2228226-70-6 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

In conclusion, tert-butyl N-2-(4-hydroxy-3-nitrophenyl)-1-oxopropan-2-yl-N-methylcarbamate represents a promising compound with multifaceted applications in modern chemistry and drug development. Its structural features, combined with its versatility and compatibility with advanced synthetic techniques, position it as a valuable asset in the pursuit of innovative therapeutic solutions. As research continues to uncover its full potential, this compound is likely to remain a focal point in the evolving landscape of chemical innovation and biomedical research.